Octyl-α-hydroxyglutarate
Description
α-Hydroxyglutaric acid (2-HG; Item No. 16374) is normally metabolized to 2-oxoglutarate by D- and L-2-hydroxyglutarate dehydrogenases. Mutations in these enzymes cause 2-hydroxyglutaric aciduria, a neurometabolic disorder. Recent studies have found that mutations in isocitrate dehydrogenase 1 (IDH1) and IDH2, typically associated with certain cancers, can cause these enzymes to convert isocitrate to 2-HG, rather than α-ketoglutarate. 2-HG is structurally similar to α-ketoglutarate and competitively inhibits α-ketoglutarate-dependent dioxygenases, including lysine demethylases and DNA hydroxylases. Octyl-α-hydroxyglutarate is a cell-permeable derivative of 2-HG.
Scientific Research Applications
Role in Tumor Development and Cancer Research
Octyl-α-hydroxyglutarate (Octyl-α-KG) has significant implications in cancer research. Studies have shown that compounds like 2-hydroxyglutarate, structurally similar to α-KG, play a crucial role in the pathophysiology of certain cancers and metabolic disorders. For instance, 2-hydroxyglutarate acts as a competitive inhibitor of α-KG-dependent dioxygenases, influencing histone and DNA methylation, which are key processes in cancer development (Xu et al., 2011). Additionally, Octyl-2HG, a derivative of 2-hydroxyglutarate, has been observed to increase resistance to histone deacetylase inhibitors in glioblastoma cells, suggesting its potential as a molecular target in cancer therapy (Kim et al., 2019).
Metabolic and Functional Effects
The metabolic and functional effects of Octyl-α-KG have been studied in various contexts. It has been found that Octyl-α-KG and similar compounds can modulate metabolic pathways within cells, affecting processes like autophagy. For example, Octyl-α-KG has been shown to inhibit autophagy, a crucial cellular process, by increasing intracellular α-KG levels (Baracco et al., 2019).
Implications in Stem Cell Research
In embryonic stem cell research, Octyl-α-KG plays a role in regulating cellular differentiation. Variations in α-KG levels, to which Octyl-α-KG contributes, affect the timing and nature of stem cell differentiation. This highlights its importance in understanding and potentially manipulating stem cell fate for therapeutic applications (Hwang et al., 2016).
Role in Immune Cell Function
Octyl-α-KG also impacts immune cell function. Research has shown that metabolites like 2-hydroxyglutarate can influence the fate and function of immune cells, such as CD8+ T-lymphocytes. This link between metabolic processes and immune response is vital for understanding and potentially manipulating immune functions in various diseases (Tyrakis et al., 2016).
Diagnostic and Therapeutic Potential
Octyl-α-KG's role in metabolic pathways offers diagnostic and therapeutic potential, especially in cancer. The ability to monitor metabolites like 2-hydroxyglutarate non-invasively through techniques like magnetic resonance spectroscopy can aid in cancer diagnosis and treatment monitoring (Andronesi et al., 2013).
Properties
Molecular Formula |
C13H24O5 |
|---|---|
Molecular Weight |
260.3 |
InChI Key |
UJZOKTKSGUOCCM-UHFFFAOYSA-N |
Appearance |
Assay:≥95%A crystalline solid |
synonyms |
Octyl-2-HG; |
Origin of Product |
United States |
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